Cas no 927995-51-5 (4,5-dichloro-8-methoxy-2-methylquinoline)
927995-51-5 structure
Product Name:4,5-dichloro-8-methoxy-2-methylquinoline
CAS No:927995-51-5
MF:C11H9Cl2NO
MW:242.101260900497
CID:1975774
PubChem ID:16642488
Update Time:2025-04-21
4,5-dichloro-8-methoxy-2-methylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dichloro-8-methoxy-2-methylquinoline
- AGN-PC-013QEU
- CTK8E4661
- ZINC11847643
- AKOS002674069
- 927995-51-5
- MFCD09261763
- DTXSID20586452
-
- Inchi: 1S/C11H9Cl2NO/c1-6-5-8(13)10-7(12)3-4-9(15-2)11(10)14-6/h3-5H,1-2H3
- InChI Key: YNLAGOZGZHGMFZ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)N=C2C(=CC=C(C2=1)Cl)OC
Computed Properties
- Exact Mass: 241.00600
- Monoisotopic Mass: 241.0061193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12000
- LogP: 3.85860
4,5-dichloro-8-methoxy-2-methylquinoline Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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